1-[(1S)-1-chloroethyl]-3-nitrobenzene

• IUPAC Name: 1-[(1S)-1-chloroethyl]-3-nitrobenzene
• InChI: InChI=1S/C8H8ClNO2/c1-6(9)7-3-2-4-8(5-7)10(11)12/h2-6H,1H3/t6-/m0/s1
• InChI Key: QRWUNNJGVSGUAF-LURJTMIESA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)[N+](=O)[O-])Cl
• Isomeric SMILES: C[C@@H](C1=CC(=CC=C1)[N+](=O)[O-])Cl
• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol

Description

1-[(1S)-1-chloroethyl]-3-nitrobenzene is a chemical compound that has been extensively researched for its potential applications in various fields, including medicine, agriculture, and industry. It is a nitroaromatic compound that is commonly used as a building block for the synthesis of other organic compounds.

Scientific Research Applications

1-[(1S)-1-chloroethyl]-3-nitrobenzene has been used as a precursor for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been investigated for its potential applications in cancer therapy, as it has been shown to exhibit cytotoxicity against various cancer cell lines.

Mechanism of Action

The mechanism of action of 1-[(1S)-1-chloroethyl]-3-nitrobenzene is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) that can cause oxidative damage to cellular components such as DNA, proteins, and lipids. This can lead to cell death and may explain its cytotoxic effects against cancer cells.
Biochemical and Physiological Effects:
1-[(1S)-1-chloroethyl]-3-nitrobenzene has been shown to induce DNA damage and apoptosis in cancer cells, as well as inhibit cell proliferation. It has also been reported to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(1S)-1-chloroethyl]-3-nitrobenzene in lab experiments include its relatively simple synthesis method, high yield, and potential applications in various fields. However, its cytotoxicity and potential health hazards should be taken into consideration when handling the compound.

Future Directions

There are several future directions for research on 1-[(1S)-1-chloroethyl]-3-nitrobenzene, including:
1. Investigation of its potential applications in other fields, such as materials science and environmental remediation.
2. Development of new synthetic methods for the compound and its derivatives.
3. Further studies on its mechanism of action and its interactions with cellular components.
4. Exploration of its potential as a lead compound for the development of new anticancer drugs.
5. Investigation of its potential as a tool for studying oxidative stress and DNA damage in cells.
Conclusion:
1-[(1S)-1-chloroethyl]-3-nitrobenzene is a versatile compound that has potential applications in various fields, including medicine, agriculture, and industry. Its synthesis method is relatively simple, and it has been extensively researched for its cytotoxic effects against cancer cells. However, its potential health hazards should be taken into consideration when handling the compound, and further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 1-[(1S)-1-chloroethyl]-3-nitrobenzene involves the reaction of 1-chloro-3-nitrobenzene with (S)-2-chloro-1-propanol in the presence of a base such as potassium carbonate. The reaction is carried out at a temperature of around 100-120°C for several hours, and the product is obtained in good yield after purification by column chromatography.